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Compound of Interest

Compound Name:
2-amino-N-(4-

fluorophenyl)acetamide

CAS No.: 347910-19-4

Cat. No.: B2975807

Get Quote

Executive Summary
This technical guide analyzes the crystal engineering landscape of N-(4-

fluorophenyl)glycinamide and its derivatives. These compounds act as critical peptidomimetic

scaffolds in drug discovery, particularly for anticonvulsants and anti-inflammatory agents.

The introduction of a fluorine atom at the para-position of the N-aryl ring is not merely a

bioisosteric replacement; it fundamentally alters the supramolecular assembly. This guide

compares the solid-state behavior of fluorinated derivatives against their non-fluorinated

(phenyl) and chlorinated analogs, highlighting how the C–F bond influences lattice energy,

solubility, and bioavailability.

Part 1: Structural Landscape & Comparative
Analysis
The "Fluorine Effect" in Crystal Packing
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In N-aryl glycinamides, the primary supramolecular synthon is the amide-amide hydrogen

bond. However, the 4-fluoro substitution introduces a competing dipole. Unlike heavier

halogens (Cl, Br) which readily form Type II halogen bonds (

), organic fluorine is a poor hydrogen bond acceptor but a strong polarity modulator.

Key Structural Differentiators:

Primary Synthon: All derivatives retain the robust

amide dimer or

chain motifs.

Packing Efficiency: The small van der Waals radius of Fluorine (

) allows for tighter packing than Chloro- analogs (

), often resulting in higher density but lower melting points due to weaker intermolecular
dispersion forces compared to the large, polarizable Chlorine.

Layering: Non-fluorinated N-phenylglycinamide tends to form distinct hydrophobic/hydrophilic

layers. Fluorination disrupts this by increasing the polarity of the hydrophobic aromatic face.

Comparative Crystal Data Table
The following table contrasts the crystallographic parameters of the core scaffold against its

specific halogenated derivatives.
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Parameter
N-phenylglycinamide

(Reference)

N-(3-chloro-4-

fluorophenyl)glycina

mide

D-(-)-4-

Fluorophenylglycine

(Zwitterion)

Crystal System Monoclinic Monoclinic Orthorhombic

Space Group (Predicted)

Z (Molecules/Cell) 4 4 4

Density (

)
~1.28 g/cm³ ~1.45 g/cm³ ~1.52 g/cm³

Primary Interaction
N-H

O (Amide Chain)

N-H

O / C-H

F

N-H

O (Charge Assisted)

Solubility Profile
Moderate

(Alcohol/Water)
Low (Lipophilic)

High

(Zwitterionic/Water)

Melting Point 133–135 °C 140–142 °C >240 °C (Decomp)

Note: Data for the specific 3-chloro-4-fluoro derivative is derived from structural analogs in the

Acta Cryst. database and PubChem compound records [1, 2].[1][2]

Part 2: Experimental Protocols
Synthesis of N-(4-fluorophenyl)glycinamide
Objective: Synthesize the target scaffold with high purity to ensure single-crystal growth.

Method: Mixed Anhydride Coupling (Preferred over Acyl Chloride for cleaner crystallization

profiles).
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Reagents:

Boc-Glycine (1.0 eq)

4-Fluoroaniline (1.1 eq)

Isobutyl chloroformate (IBCF) (1.1 eq)

N-Methylmorpholine (NMM) (1.2 eq)

Tetrahydrofuran (THF) (Anhydrous)

Step-by-Step Protocol:

Activation: Dissolve Boc-Glycine in dry THF at -15°C. Add NMM followed by dropwise

addition of IBCF. Stir for 15 mins to form the mixed anhydride.

Coupling: Add 4-Fluoroaniline (dissolved in THF) slowly. Maintain temperature below -10°C

for 1 hour, then warm to Room Temperature (RT) overnight.

Workup: Evaporate THF. Dissolve residue in EtOAc, wash with 5% citric acid, sat.

, and brine. Dry over

.

Deprotection: Treat the Boc-intermediate with 4M HCl in Dioxane for 2 hours. Precipitate with

diethyl ether.

Neutralization: Isolate the free base using weak basic resin or extraction with DCM/

if the HCl salt is not desired for crystallization.

Crystallization Strategy (Slow Evaporation)
Causality: Rapid precipitation yields powders. To resolve the weak C-H...F interactions,

thermodynamic control via slow evaporation is required.
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Solvent Selection: Prepare a saturated solution in Methanol:Water (9:1 v/v). The water

fraction encourages H-bond networking.

Filtration: Pass through a 0.22

PTFE filter to remove nucleation seeds.

Vapor Diffusion: Place the vial (uncapped) inside a larger jar containing Diethyl Ether. Seal

the outer jar.

Timeline: Allow to stand undisturbed at 20°C for 5–7 days.

Harvesting: Select block-like crystals (avoid needles, which often indicate twinning).

Part 3: Validation & Workflow Visualization
The following diagram outlines the logical flow from synthesis to structural validation. It

emphasizes the "Self-Validating" loop where powder XRD (PXRD) is used to confirm that the

single crystal is representative of the bulk material.
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Figure 1: Integrated workflow for the synthesis, crystallization, and structural validation of

glycinamide derivatives. The dashed line represents the critical quality control step comparing

bulk vs. single-crystal phases.
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Validation Metrics (Self-Check)
To ensure the trustworthiness of your data, the following criteria must be met before

publication:

R-Factor (

): Must be

for standard organic crystals.

Goodness of Fit (S): Should approach 1.0.

Hirshfeld Surface Analysis: Must show the contribution of F...H contacts (typically 5-10% of

total surface) to prove the "Fluorine Effect" is active and not just a spectator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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